Cas no 1804335-18-9 (2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804335-18-9
• MF: C₆H₂F₃IN₂O₄
• MW: 349.990764141083
• CID: 4831171
• Update Time: 2025-09-23

2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H2F3IN2O4/c7-6(8,9)16-2-1-11-5(13)4(3(2)10)12(14)15/h1H,(H,11,13)
• InChI Key： GXACVXZSPHHKBW-UHFFFAOYSA-N
• SMILES： IC1=C(C(NC=C1OC(F)(F)F)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 409
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2

Additional information on 2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804335-18-9)

2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804335-18-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo, nitro, and trifluoromethoxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Researchers are particularly interested in its applications as a building block for drug discovery, owing to its ability to modulate biological activity through strategic structural modifications.

The growing demand for halogenated pyridines in modern chemistry has placed 2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine at the forefront of synthetic innovation. Its electron-withdrawing properties, combined with the steric effects of the trifluoromethoxy group, make it an ideal candidate for cross-coupling reactions, a topic frequently searched in organic synthesis forums. Recent studies highlight its utility in palladium-catalyzed reactions, which are pivotal for constructing complex molecular architectures in medicinal chemistry.

In the context of green chemistry, a trending topic in 2024, this compound’s synthetic pathways are being optimized to reduce environmental impact. Researchers are exploring catalyst-free and solvent-free methodologies to align with the principles of sustainable synthesis. Such advancements address common search queries like “eco-friendly halogenation techniques” and “nitropyridine derivatives in green chemistry,” reflecting the industry’s shift toward environmentally conscious practices.

The structure-activity relationship (SAR) of 2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine is another area of intense investigation. Its nitro group enhances binding affinity in target proteins, while the hydroxy group offers opportunities for further derivatization. These features are frequently discussed in drug design communities, where users often search for “pyridine-based kinase inhibitors” or “nitroaromatics in antimicrobial agents.” The compound’s versatility makes it a valuable tool for addressing global health challenges, such as antibiotic resistance.

From an analytical perspective, the characterization of CAS No. 1804335-18-9 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), topics highly relevant to QC laboratories and academic researchers. Its distinct spectral signatures, particularly the 19F-NMR signals from the trifluoromethoxy moiety, are often cited in methodological papers, catering to search terms like “NMR analysis of fluorinated pyridines.”

In summary, 2-Hydroxy-4-iodo-3-nitro-5-(trifluoromethoxy)pyridine represents a convergence of innovation in synthetic chemistry, drug discovery, and sustainability. Its multifaceted applications and alignment with current scientific trends ensure its continued relevance in both industrial and academic settings.